2-(Azetidin-3-yloxy)benzoic acid hydrochloride

• IUPAC Name: 2-(azetidin-3-yloxy)benzoic acid;hydrochloride
• InChI: InChI=1S/C10H11NO3.ClH/c12-10(13)8-3-1-2-4-9(8)14-7-5-11-6-7;/h1-4,7,11H,5-6H2,(H,12,13);1H
• InChI Key: SVSUOUCCJANFDK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OC2=CC=CC=C2C(=O)O.Cl
• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol

Description

2-(Azetidin-3-yloxy)benzoic acid hydrochloride, commonly referred to as AZH, is a synthetic compound used in the synthesis of a variety of molecules, including pharmaceuticals, agrochemicals, and other industrial products. AZH is a carboxylic acid derivative of an aryloxybenzene, and it is an important intermediate in the synthesis of many compounds. AZH has been used in various scientific research applications, such as drug discovery, enzyme inhibition, and other biochemical studies.

Mechanism of Action

The mechanism of action of AZH is not well understood. It is believed that AZH binds to the active site of cyclooxygenase enzymes, which are involved in the synthesis of prostaglandins. This binding inhibits the enzyme's activity, which in turn reduces the production of prostaglandins. In addition, AZH may also interact with other proteins and enzymes in the cell, leading to changes in cell viability and cell proliferation.
Biochemical and Physiological Effects
The effects of AZH on biochemical and physiological processes are not well understood. However, it has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the synthesis of prostaglandins. In addition, AZH has been shown to reduce the proliferation of certain types of cells, including cancer cells.

Advantages and Limitations for Lab Experiments

The use of AZH in laboratory experiments has several advantages and limitations. One advantage is that AZH is relatively inexpensive and easy to obtain. Additionally, AZH is relatively stable and can be stored for long periods of time. However, the use of AZH in laboratory experiments is limited by its low solubility in water, which can make it difficult to dissolve and use in experiments.

Future Directions

There are a number of potential future directions for the use of AZH in scientific research. One potential direction is to explore the use of AZH in the synthesis of novel pharmaceuticals and agrochemicals. Additionally, AZH could be used to study the inhibition of other enzymes, such as proteases, which are involved in the breakdown of proteins. Furthermore, AZH could be used to study the effects of various compounds on cell viability and cell proliferation. Finally, AZH could be used to study the mechanism of action of other compounds, such as antibiotics and anti-cancer drugs.

Synthesis Methods

AZH can be synthesized by a variety of methods, including oxidative coupling, reductive alkylation, and hydrolysis. The most common method of synthesizing AZH is through the use of a Friedel-Crafts reaction. This involves the use of a Lewis acid, such as aluminum chloride, to catalyze the reaction between an aryl halide and an aryloxybenzene. The reaction is typically carried out in an inert solvent, such as dichloromethane, at a temperature of around 25°C.

Scientific Research Applications

AZH has been used in a wide range of scientific research applications, including drug discovery, enzyme inhibition, and other biochemical studies. In drug discovery, AZH has been used to synthesize a variety of molecules, including pharmaceuticals, agrochemicals, and other industrial products. AZH has also been used to study the inhibition of enzymes, such as cyclooxygenases, which are involved in the synthesis of prostaglandins. In addition, AZH has been used in biochemical studies to study the effects of various compounds on cell viability and cell proliferation.